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Cat. No.: B1211276

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isofenphos-methyl is a broad-spectrum organophosphate insecticide.[1][2] It is recognized for
its efficacy against a variety of soil-dwelling and foliar pests through both contact and stomach
action.[2][3][4] This technical guide provides an in-depth look at the chemical structure, CAS
number, and key physicochemical properties of Isofenphos-methyl, presenting the information
in a format tailored for scientific and research applications.

Chemical Structure and CAS Number

The unigue chemical structure of Isofenphos-methyl is central to its insecticidal activity. It is
characterized by a chiral phosphorus center, leading to the existence of stereoisomers.[5]

CAS Number: 99675-03-3[5][6][7]1[8]
IUPAC Name: propan-2-yl 2-[methoxy-(propan-2-ylamino)phosphinothioylJoxybenzoate[6][9]

Below is a two-dimensional representation of the Isofenphos-methyl chemical structure.
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Physicochemical Properties

A summary of the key quantitative data for Isofenphos-methyl is presented in the table below
for easy reference and comparison.

Property Value Source
Molecular Formula C14H22NO4PS [51[7118]1[10]
Molecular Weight 331.37 g/mol [51[6]1[8]1[10]
Appearance Fight yellow transparent oil 3]

liquid
Melting Point <-12°C [10]
Refractive Index 1.5221 [3]
Purity >95% [8][10]

Mechanism of Action

As an organophosphate insecticide, the primary mechanism of action for Isofenphos-methyl is
the inhibition of the acetylcholinesterase (AChE) enzyme.[5][9][11] This inhibition leads to an
accumulation of the neurotransmitter acetylcholine at the synaptic cleft, causing disruption of
the nervous system in target insects, ultimately resulting in paralysis and death.[9]
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Synthesis and Formulations

The commercial production of Isofenphos-methyl involves a multi-step chemical synthesis.
Key starting materials include phosphorus trichloride, isopropy! alcohol, and derivatives of
salicylic acid. The synthesis process typically involves esterification and phosphinothioylation
reactions to yield the final active compound.[5]

Isofenphos-methyl is available in various formulations to suit different agricultural
applications, including:

o Emulsifiable Concentrates (EC) (e.g., 35% and 40%)[3][4]
e Granules (GR) (e.g., 2.5% and 3%)[4]
e Technical Concentrate (TC) (e.g., 95%)[4]

Analytical Methodologies

The quantification and characterization of Isofenphos-methyl in various matrices are crucial
for environmental monitoring and food safety. Chromatographic techniques are the cornerstone
for its analysis.[11]

Gas Chromatography (GC):

e GC coupled with Mass Spectrometry (GC-MS) is a robust and widely used method for the
analysis of thermally stable and volatile compounds like Isofenphos-methyl.[11] It can be
used for the determination of the insecticide in samples such as peppers.[1]

Liquid Chromatography (LC):

e LC coupled with Mass Spectrometry (LC-MS), particularly with tandem mass spectrometry
(LC-MS/MS), is a powerful tool for analyzing pesticide residues in complex matrices.[11]

An example of an experimental protocol for the analysis of organic contaminants using ultra-
high performance liquid chromatography (UHPLC) coupled with hybrid quadrupole time-of-flight
mass spectrometry (QTOF MS) involves the following:

o Mobile Phase: A gradient of water and methanol, both with 0.01% formic acid.
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e Column: Acquity C18 BEH analytical column (150 mm x 2.1 mm, 1.7 pm) at 60 °C.
e Flow Rate: 0.3 mL/min.
e Injection Volume: 50 pL.

« |onization: Positive and negative ionization modes with capillary voltages of 3.5 kV and 2.5
kV, respectively.

o Detection: Full-spectrum acquisition with a narrow mass window (< 10 mDa) for target
screening.[12]

Toxicological Profile

Isofenphos-methyl is classified as a high-toxicity pesticide.[13] Its toxicity stems from its ability
to inhibit acetylcholinesterase. Studies have shown that its metabolism can be
enantioselective, with different biological behaviors observed for its R and S enantiomers.[13]
[14] The cytochrome P450 enzyme system (specifically CYP2C11, CYP2D2, and CYP3A2) and
carboxylesterases are involved in its metabolism in the liver.[13][14]

Logical Relationship of Analysis

The following diagram illustrates the logical workflow for the analysis of Isofenphos-methyl.
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Caption: Workflow for the analysis of Isofenphos-methyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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